Cas no 1822657-03-3 (1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone)

• Product Name: 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone
• CAS No: 1822657-03-3
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD22493311
• CID: 5606356
• PubChem ID: 58808136
• Update Time: 2025-06-09

1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1822657-03-3
• 1-(5-methyl-2-(trifluoromethyl)phenyl)ethanone
• SCHEMBL18354210
• SBTYDCGXHHPSRW-UHFFFAOYSA-N
• 1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one
• EN300-8817476
• 5'-Methyl-2'-(trifluoromethyl)acetophenone
• Ethanone, 1-[5-methyl-2-(trifluoromethyl)phenyl]-
• 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone

• MDL： MFCD22493311
• Inchi： 1S/C10H9F3O/c1-6-3-4-9(10(11,12)13)8(5-6)7(2)14/h3-5H,1-2H3
• InChI Key： SBTYDCGXHHPSRW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1C(C)=O)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 233.4±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone

Introduction to 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone (CAS No. 1822657-03-3)

1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone, with the CAS number 1822657-03-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a methylated phenyl ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone is defined by its molecular formula, C₁₀H₉F₃O, and its molecular weight of approximately 198.17 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. This makes it an attractive scaffold for the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can improve the metabolic stability and bioavailability of drug candidates. Research has shown that compounds containing this group often exhibit enhanced potency and selectivity, making them valuable leads for drug development.

1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone has been studied for its potential as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in various chemical transformations, such as nucleophilic substitution, electrophilic addition, and cross-coupling reactions. These reactions are crucial for the synthesis of intermediates and final products in the pharmaceutical industry.

In the context of drug discovery, 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone has been explored as a potential lead compound for the development of drugs targeting specific biological pathways. For instance, recent studies have investigated its activity against enzymes involved in cancer metabolism and inflammation. Preliminary results have shown promising inhibitory effects on key enzymes such as fatty acid synthase (FASN) and cyclooxygenase (COX), which are implicated in various diseases including cancer and inflammatory disorders.

The biological activity of 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone is not limited to enzyme inhibition. It has also been evaluated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with viral replication processes, particularly in viruses such as influenza and hepatitis C. The mechanism of action involves disrupting viral protein interactions or inhibiting viral enzymes, which are critical for viral survival and propagation.

In addition to its therapeutic applications, 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone has been used as a probe molecule in biochemical assays to study protein-ligand interactions. Its unique structural features make it an excellent tool for understanding the binding mechanisms of small molecules to their target proteins. This information is crucial for rational drug design and optimization.

The synthesis of 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone can be achieved through several synthetic routes, each with its own advantages and challenges. One common approach involves the Friedel-Crafts acylation of 5-methyl-2-trifluoromethylbenzene using acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. This method provides good yields and is scalable for industrial production.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings. These methods offer high regioselectivity and functional group tolerance, making them suitable for the synthesis of more complex derivatives of 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone. The choice of synthetic strategy depends on factors such as cost, availability of starting materials, and desired purity levels.

The safety profile of 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone is an important consideration in its use as a research chemical or pharmaceutical intermediate. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be followed to ensure safe laboratory practices. This includes wearing personal protective equipment (PPE), working under a fume hood when necessary, and disposing of waste materials according to local guidelines.

In conclusion, 1-(5-Methyl-2-(trifluoromethyl)phenyl)ethanone (CAS No. 1822657-03-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the design of novel drugs targeting various biological pathways. Ongoing research continues to explore its applications in drug discovery, antiviral therapy, and biochemical studies, highlighting its importance in modern scientific endeavors.